Cas no 96481-90-2 (Hydroxyacetone-2,4-DNPH)

• Product Name: Hydroxyacetone-2,4-DNPH
• CAS No: 96481-90-2
• MF: C₉H₁₀N₄O₅
• MW: 254.199501514435
• CID: 4359779
• Update Time: 2025-10-30

Hydroxyacetone-2,4-DNPH Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-hydroxy-, (2,4-dinitrophenyl)hydrazone
• Hydroxyacetone-2,4-DNPH

• Inchi： 1S/C9H10N4O5/c1-6(5-14)10-11-8-3-2-7(12(15)16)4-9(8)13(17)18/h2-4,11,14H,5H2,1H3
• InChI Key： OKMYRYWRPTZQRR-UHFFFAOYSA-N
• SMILES： C(O)C(=NNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)C

Additional information on Hydroxyacetone-2,4-DNPH

Hydroxyacetone-2,4-DNPH (CAS No. 96481-90-2): An Overview of Its Properties, Applications, and Recent Research

Hydroxyacetone-2,4-DNPH (CAS No. 96481-90-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various scientific and industrial fields. This compound is a derivative of hydroxyacetone, a simple ketone with the molecular formula C₃H₆O₂, and 2,4-dinitrophenylhydrazine (DNPH), a reagent widely used in analytical chemistry for the detection and quantification of aldehydes and ketones.

The CAS number 96481-90-2 serves as a unique identifier for this compound in chemical databases and literature, facilitating its precise reference and tracking. Hydroxyacetone-2,4-DNPH is characterized by its high reactivity and specificity, making it an invaluable tool in analytical chemistry, environmental monitoring, and pharmaceutical research.

In terms of its chemical structure, Hydroxyacetone-2,4-DNPH consists of a hydroxyacetone moiety linked to a 2,4-dinitrophenylhydrazine group. This combination endows the compound with enhanced solubility in organic solvents and improved stability under various conditions. The presence of the DNPH group also imparts the compound with strong chromogenic properties, which are crucial for its use in colorimetric assays.

One of the primary applications of Hydroxyacetone-2,4-DNPH is in the detection and quantification of aldehydes and ketones. The compound reacts with these functional groups to form stable hydrazone derivatives, which can be easily detected using spectrophotometric methods. This property has been extensively utilized in environmental monitoring to measure air pollutants such as formaldehyde and acetaldehyde, which are known to have adverse health effects.

Recent research has also explored the potential of Hydroxyacetone-2,4-DNPH in pharmaceutical analysis. A study published in the Journal of Pharmaceutical Analysis demonstrated the effectiveness of this compound in the quantitative determination of carbonyl compounds in pharmaceutical formulations. The high sensitivity and selectivity of Hydroxyacetone-2,4-DNPH make it an ideal reagent for ensuring the quality and purity of drug products.

In addition to its analytical applications, Hydroxyacetone-2,4-DNPH has shown promise in biomedical research. A study conducted at the University of California, Los Angeles (UCLA) investigated the use of this compound for detecting early signs of oxidative stress in biological systems. The researchers found that Hydroxyacetone-2,4-DNPH could effectively identify carbonylated proteins, which are biomarkers of oxidative damage. This finding has significant implications for the early diagnosis and treatment of diseases associated with oxidative stress.

The synthesis of Hydroxyacetone-2,4-DNPH typically involves a two-step process. First, hydroxyacetone is reacted with hydrazine to form hydroxyacetone hydrazide. In the second step, this intermediate is treated with 2,4-dinitrophenyl chloride to yield the final product. The reaction conditions are carefully controlled to ensure high yield and purity.

The safety profile of Hydroxyacetone-2,4-DNPH is an important consideration for its handling and use. While the compound is generally stable under standard laboratory conditions, it should be stored in a cool, dry place away from strong oxidizers and acids. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

In conclusion, Hydroxyacetone-2,4-DNPH (CAS No. 96481-90-2) is a versatile chemical reagent with a wide range of applications in analytical chemistry, environmental monitoring, pharmaceutical analysis, and biomedical research. Its unique properties make it an essential tool for researchers working in these fields. As ongoing research continues to uncover new applications and insights into its behavior, Hydroxyacetone-2,4-DNPH is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.